Cas no 2751586-94-2 (Ganaplacide hydrochloride)

• Product Name: Ganaplacide hydrochloride
• CAS No: 2751586-94-2
• MF: C₂₂H₂₄ClF₂N₅O
• MW: 447.908670425415
• CID: 6781053
• PubChem ID: 154925625
• Update Time: 2025-07-02

Ganaplacide hydrochloride Chemical and Physical Properties

Names and Identifiers

• HY-108024A
• CS-0135119
• 2-amino-1-[3-(4-fluoroanilino)-2-(4-fluorophenyl)-8,8-dimethyl-5,6-dihydroimidazo[1,2-a]pyrazin-7-yl]ethanone;hydrochloride
• F82745
• Ganaplacide hydrochloride
• MS-28107
• 2751586-94-2
• GNF156 (hydrochloride)
• Ganaplacide (hydrochloride)

• Inchi： 1S/C22H23F2N5O.ClH/c1-22(2)21-27-19(14-3-5-15(23)6-4-14)20(26-17-9-7-16(24)8-10-17)28(21)11-12-29(22)18(30)13-25;/h3-10,26H,11-13,25H2,1-2H3;1H
• InChI Key： XCXQBXGWYRFISY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1=C(NC2C=CC(=CC=2)F)N2CCN(C(CN)=O)C(C)(C)C2=N1

Computed Properties

• Exact Mass: 447.1637444g/mol
• Monoisotopic Mass: 447.1637444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on Ganaplacide hydrochloride

Ganaplacide Hydrochloride (CAS No. 2751586-94-2): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical research and development, Ganaplacide hydrochloride (CAS No. 2751586-94-2) has emerged as a compound of significant interest. This article delves into its chemical properties, potential therapeutic applications, and the latest advancements in its study. With the growing demand for innovative treatments, Ganaplacide HCl is increasingly being explored for its unique mechanisms of action and potential benefits in addressing unmet medical needs.

The compound Ganaplacide hydrochloride belongs to a class of small molecules that have shown promise in preclinical studies. Its molecular structure, characterized by a hydrochloride salt form, enhances its solubility and bioavailability, making it a viable candidate for further development. Researchers are particularly interested in its potential role in targeting specific pathways, which could lead to breakthroughs in treating complex diseases.

One of the most frequently searched questions about Ganaplacide HCl is its mechanism of action. Preliminary studies suggest that it interacts with key cellular proteins, modulating their activity to achieve therapeutic effects. This aligns with current trends in precision medicine, where targeted therapies are gaining traction. The compound's ability to selectively inhibit or activate certain pathways makes it a subject of intense research in oncology and immunology.

Another hot topic surrounding Ganaplacide hydrochloride is its potential application in combination therapies. With the rise of multidrug-resistant conditions, combining Ganaplacide HCl with other agents could enhance efficacy and reduce side effects. This approach is particularly relevant in the context of infectious diseases and chronic illnesses, where traditional treatments often fall short.

The synthesis and characterization of Ganaplacide hydrochloride (CAS No. 2751586-94-2) have also been areas of active investigation. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to ensure its purity and stability. These efforts are critical for meeting regulatory standards and ensuring the compound's suitability for clinical trials.

In addition to its therapeutic potential, Ganaplacide HCl has garnered attention for its pharmacokinetic profile. Studies have shown favorable absorption and distribution properties, which are essential for achieving optimal drug concentrations in target tissues. This aspect is particularly important for oral formulations, which are preferred for patient convenience and compliance.

The safety profile of Ganaplacide hydrochloride is another area of interest. Early toxicology studies indicate a manageable side effect profile, though further research is needed to fully understand its long-term effects. This is a common focus among researchers and healthcare providers, as safety remains a top priority in drug development.

As the pharmaceutical industry continues to evolve, Ganaplacide HCl represents a promising avenue for innovation. Its unique properties and potential applications make it a compound worth watching in the coming years. Whether you're a researcher, clinician, or simply curious about the latest advancements in medicine, Ganaplacide hydrochloride (CAS No. 2751586-94-2) is a topic that offers both scientific intrigue and practical relevance.